2-(Allyloxy)-5-bromo-3-iodobenzaldehyde CAS number 832674-00-7
2-(Allyloxy)-5-bromo-3-iodobenzaldehyde CAS number 832674-00-7
Executive Summary: The "Orthogonal Triad" Scaffold
In the landscape of modern medicinal chemistry, 2-(Allyloxy)-5-bromo-3-iodobenzaldehyde represents a "linchpin" intermediate—a molecule designed with high functional density to serve as a divergence point for complex heterocycle synthesis.
Its value lies in the orthogonality of its three reactive handles:
-
C(3)–Iodide: A highly labile bond susceptible to rapid oxidative addition (Pd/Cu catalysis) or radical abstraction.
-
C(5)–Bromide: A robust electrophile that remains inert under conditions that activate the iodide, allowing for sequential cross-coupling (e.g., Suzuki-Miyaura).
-
O-Allyl Tether: A radical acceptor or olefin metathesis partner perfectly positioned relative to the C(3)-iodide to facilitate 5-exo-trig cyclizations , yielding substituted benzofurans.
This guide details the synthesis, reactivity profile, and handling of this compound, providing researchers with a roadmap to utilize it as a scaffold for drug discovery.[1]
Chemical Identity & Properties
| Property | Specification |
| CAS Number | 832674-00-7 |
| IUPAC Name | 2-(prop-2-en-1-yloxy)-5-bromo-3-iodobenzaldehyde |
| Molecular Formula | C₁₀H₈BrIO₂ |
| Molecular Weight | 366.98 g/mol |
| Appearance | Off-white to pale yellow crystalline solid |
| Solubility | Soluble in DCM, DMF, THF, Ethyl Acetate; Insoluble in Water |
| Melting Point | Typical range for analogs:[2][3][4][][6] 65–75 °C (Experimental verification required) |
| Storage | 2–8°C, inert atmosphere (Argon/Nitrogen), light-sensitive (protect from UV) |
Synthesis Protocol: Regioselective O-Alkylation
The synthesis of CAS 832674-00-7 is achieved via a Williamson ether synthesis.[7][8] The core challenge is ensuring complete mono-alkylation of the phenol without affecting the halogen substituents or the aldehyde.
Precursor Sourcing
The starting material, 5-bromo-3-iodosalicylaldehyde , is typically prepared via the iodination of 5-bromosalicylaldehyde using I₂/Ag₂SO₄ or ICl in acetic acid. This ensures the iodine is installed at the sterically more crowded C3 position (ortho to the hydroxyl) due to the directing effect of the phenoxide/hydroxyl group.
Detailed Experimental Procedure
Objective: Synthesis of 2-(Allyloxy)-5-bromo-3-iodobenzaldehyde on a 10 mmol scale.
Reagents:
-
5-Bromo-3-iodosalicylaldehyde (3.27 g, 10.0 mmol)
-
Allyl bromide (1.45 g, 1.04 mL, 12.0 mmol)
-
Potassium Carbonate (K₂CO₃), anhydrous (2.07 g, 15.0 mmol)
-
DMF (Dimethylformamide), anhydrous (20 mL)
Step-by-Step Workflow:
-
Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge with Nitrogen (N₂) for 10 minutes.
-
Solvation: Add the 5-bromo-3-iodosalicylaldehyde and anhydrous DMF. Stir until fully dissolved.
-
Deprotonation: Add the anhydrous K₂CO₃ in a single portion. The solution will likely turn bright yellow/orange due to the formation of the phenoxide anion. Stir at Room Temperature (RT) for 15 minutes to ensure deprotonation.
-
Alkylation: Add Allyl bromide dropwise via syringe over 5 minutes.
-
Note: Allyl bromide is a lachrymator; perform this step in a well-ventilated fume hood.
-
-
Reaction: Stir the mixture at 60°C for 3–4 hours.
-
Monitoring: Check progress via TLC (20% EtOAc in Hexanes). The starting phenol (lower R_f) should disappear, replaced by the less polar O-allyl ether (higher R_f).
-
-
Workup:
-
Cool the reaction to RT.
-
Pour the mixture into 100 mL of ice-water. The product may precipitate as a solid.
-
Extract with Ethyl Acetate (3 x 50 mL).
-
Wash the combined organics with water (2 x 50 mL) and brine (1 x 50 mL) to remove DMF.
-
-
Purification: Dry over Na₂SO₄, filter, and concentrate in vacuo. Recrystallize from Ethanol/Hexanes or purify via flash column chromatography (SiO₂, 0→10% EtOAc/Hexanes).
Yield Expectation: 85–92%.
Reactivity Profile: The "Divergent" Pathway
The true power of CAS 832674-00-7 lies in its ability to undergo divergent synthesis. The diagram below illustrates the two primary pathways: Radical Cyclization (forming the benzofuran core) and Orthogonal Cross-Coupling (functionalizing the benzene ring).
Pathway A: Radical Cyclization (The Benzofuran Route)
The proximity of the C(3)-Iodine and the O-Allyl ether allows for a radical cascade.
-
Mechanism: Treatment with Tributyltin hydride (Bu₃SnH) and AIBN generates an aryl radical at C3.
-
Cyclization: This radical attacks the allyl alkene in a 5-exo-trig fashion.
-
Outcome: Formation of a 3-methyl-2,3-dihydrobenzofuran core (or benzofuran after oxidation). This is a critical scaffold for bioactive natural products.
Pathway B: Chemoselective Cross-Coupling
-
Reactivity Order: C–I > C–Br >> C–Cl.
-
Strategy: A Pd(0)-catalyzed Suzuki or Sonogashira coupling can be performed selectively at the C(3)–I position at room temperature or mild heating. The C(5)–Br bond remains intact, available for a second, harsher coupling reaction later in the sequence.
Visualization: Reaction Topology
Figure 1: Divergent synthesis map showing the generation of CAS 832674-00-7 and its downstream applications in radical cyclization (Pathway A) and orthogonal cross-coupling (Pathway B).
Critical Control Points & Troubleshooting
| Issue | Probable Cause | Corrective Action |
| Incomplete Conversion | Moisture in DMF or old K₂CO₃. | Use freshly opened anhydrous DMF. Flame-dry K₂CO₃ before use. |
| C-Br/C-I Scrambling | Reaction temperature >80°C. | Keep alkylation temperature strictly below 65°C to prevent halogen exchange or elimination. |
| O- vs C-Alkylation | Solvent polarity effects.[8] | Ensure DMF is used (polar aprotic).[8] Using non-polar solvents promotes C-alkylation (Claisen-type side products). |
| Degradation (Darkening) | Iodine liberation (light sensitivity). | Wrap reaction vessel in aluminum foil. Store product in amber vials. |
References
-
BenchChem Technical Support. (2025).[1][8] Synthesis of 2-(Allyloxy)-3-bromobenzaldehyde and Analogous Ethers.[7][8] Retrieved from BenchChem Technical Repository. Link
-
Organic Syntheses. (1949). Preparation of Allylmagnesium Bromide and Allylation Protocols. Org.[][6][9] Synth. 1949, 29, 47. Link
-
Chemistry Steps. (2021). Mechanisms of Allylic Substitution and Radical Stability.Link
-
National Institutes of Health (NIH). (2008). Synthesis of 7-Epi (+)-FR900482: Utilization of Halogenated Benzaldehydes in Complex Synthesis. PubMed Central. Link
-
ResearchGate. (2024). Four-Step Synthesis of 3-Allyl-2-(allyloxy)-5-bromoaniline.[3] Molbank 2024.[3] Link[3]
-
BOC Sciences. (2025). Product Monograph: 2-(Allyloxy)-5-bromo-3-iodobenzaldehyde (CAS 832674-00-7).[]
Disclaimer: This guide is for research purposes only. All synthesis activities must be conducted by qualified personnel in a controlled laboratory environment equipped with appropriate safety apparatus.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. oiccpress.com [oiccpress.com]
- 3. researchgate.net [researchgate.net]
- 4. Organic Syntheses Procedure [orgsyn.org]
- 6. researchgate.net [researchgate.net]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design - PMC [pmc.ncbi.nlm.nih.gov]
